5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95%

• IUPAC Name: methyl 2-chloro-4-(4-fluoro-3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C14H10ClFO3/c1-19-14(18)10-4-2-8(6-11(10)15)9-3-5-12(16)13(17)7-9/h2-7,17H,1H3
• InChI Key: YQCFGRNWUKPJPH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)F)O)Cl
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID60684547
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261918-66-4

Description

5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% (5-CMCFP-2-F) is an organic compound with a wide range of applications in scientific research. It is a colorless solid with a molecular weight of 298.6 g/mol and a melting point of 155-156°C. 5-CMCFP-2-F is primarily used as a starting material in the synthesis of other compounds, but it has also been explored in the fields of medicinal chemistry, drug discovery, and materials science.

Scientific Research Applications

5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of compounds for medicinal chemistry and drug discovery. Additionally, it has been used as a reagent in the synthesis of materials for use in nanotechnology, photonics, and optoelectronics. 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% has also been explored for its potential applications in the fields of organic chemistry and biochemistry.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% is not fully understood. However, it is believed to act as a proton donor, donating protons to other molecules in solution. This process can result in the formation of new compounds or the alteration of existing compounds. Additionally, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% can be used as a catalyst in certain chemical reactions, aiding in the formation of desired products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% are not fully understood. However, it is believed to have some effect on the metabolism of certain compounds, as well as on the activity of enzymes. Additionally, it is believed to have some effect on the activity of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The primary advantage of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% for use in lab experiments is its high purity. It is typically available in concentrations of 95%, making it ideal for use in a variety of scientific research applications. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to note that 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% is a hazardous substance and should be handled with caution.

Future Directions

The potential future directions for 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% are numerous. It could be used as a starting material for the synthesis of new compounds for medicinal chemistry and drug discovery. Additionally, it could be explored further for its potential applications in the fields of nanotechnology, photonics, and optoelectronics. Finally, it could be investigated further for its potential applications in organic chemistry and biochemistry.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95% involves a multi-step process. The first step involves reacting 3-chloro-4-methoxycarbonylphenyl-2-fluorophenol (3-CMCFP-2-F) with sulfuric acid in aqueous solution. This reaction results in the formation of the desired product, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95%, along with a number of byproducts. The reaction is typically carried out at room temperature and requires careful monitoring to ensure that the desired product is obtained in the highest possible yield.